Cas no 2137575-57-4 (3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione
• CAS No: 2137575-57-4
• MF: C₁₂H₂₅NO₃S
• MW: 263.396802663803
• CID: 5944521
• PubChem ID: 165476580
• Update Time: 2025-07-09

3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2137575-57-4
• EN300-800950
• 3-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione
• 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C12H25NO3S/c1-10(2)7-13-5-3-11(8-14)12-4-6-17(15,16)9-12/h10-14H,3-9H2,1-2H3
• InChI Key： IEHYQUQDSJYAQM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C(CO)CCNCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.15551483g/mol
• Monoisotopic Mass: 263.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione (CAS No. 2137575-57-4)

3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione (CAS No. 2137575-57-4) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a thiolane-1,1-dione core modified with a hydroxybutyl and 2-methylpropylamino substituent. Its structural complexity and functional groups make it a promising candidate for applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The compound's CAS No. 2137575-57-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its hydroxybutyl and aminoalkyl moieties contribute to its potential bioactivity, which is currently under investigation for therapeutic uses. Recent studies have explored its role as a modulator of specific biochemical pathways, aligning with the growing demand for novel small-molecule therapeutics in precision medicine.

In the context of current research trends, 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione has been examined for its potential interactions with sulfotransferases and other sulfur-metabolizing enzymes. This aligns with the broader scientific community's focus on sulfur-containing compounds and their pharmacological significance. The compound's thiolane-1,1-dione scaffold is particularly noteworthy, as it resembles motifs found in FDA-approved drugs targeting inflammatory and metabolic disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 2137575-57-4 involves multi-step organic transformations, including amine alkylation and sulfone formation. Researchers have optimized these protocols to improve yield and purity, addressing challenges such as stereoselectivity and functional group compatibility. These advancements are crucial for scaling up production for preclinical studies, a topic frequently searched by synthetic chemists and process engineers.

The compound's physicochemical properties, such as solubility and stability, have also been characterized to support its development. Its logP and pKa values suggest moderate lipophilicity, which is favorable for membrane permeability in drug delivery applications. These attributes are often queried in academic and industrial forums, reflecting the compound's relevance in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Beyond its biochemical potential, 3-{1-Hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}-1lambda6-thiolane-1,1-dione has sparked interest in computational chemistry. Molecular docking simulations predict high affinity for certain protein targets, a hot topic in AI-driven drug discovery. This synergy between experimental and in silico research underscores the compound's versatility and aligns with the increasing use of machine learning in pharmaceutical R&D.

In summary, CAS No. 2137575-57-4 represents a compelling case study in modern medicinal chemistry. Its structural features, combined with emerging applications, position it as a valuable tool for researchers exploring sulfur-based therapeutics and enzyme modulation. As the scientific community continues to investigate its full potential, this compound is poised to contribute to breakthroughs in targeted therapy and molecular design.